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Compound of Interest

4-Hydroxyphenyl diphenyl
Compound Name:
phosphate

cat. No.: B2658905

An In-depth Technical Guide to 4-Hydroxyphenyl diphenyl phosphate

This guide provides a comprehensive overview of 4-Hydroxyphenyl diphenyl phosphate, a
significant metabolite of the widely used organophosphate flame retardant, Triphenyl
phosphate (TPHP). The content herein is curated for researchers, scientists, and professionals
engaged in drug development and environmental science, focusing on its chemical properties,
analytical methodologies, and biological interactions.

Core Chemical and Physical Properties

4-Hydroxyphenyl diphenyl phosphate is a notable metabolite in toxicological and
environmental studies due to its prevalence and potential biological activity. Its fundamental
properties are summarized below.
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Property Value Source
Molecular Formula C1sH150sP [1112]
Molecular Weight 342.29 g/mol [1][2]
IUPAC Name ;t::s:z:phenyl) dipheny! [2]

CAS Number 56806-74-7 [2]

C1=CC=C(C=C1)OP(=0)

SMILES (OC2=CC=CC=C2)0C3=CC=  [1][2]
C(C=C3)0
NOPNBQOZUKISRP-

InChliKey [2]

UHFFFAOYSA-N

Synthesis and Metabolism

While specific synthesis protocols for 4-Hydroxyphenyl diphenyl phosphate are not widely
published, a general understanding can be derived from the synthesis of related phosphate
esters. The synthesis of diphenyl phosphate, for instance, involves the reaction of phosphoric
acid with phenol in the presence of a base and a catalyst.[3]

4-Hydroxyphenyl diphenyl phosphate is primarily formed in biological systems through the
metabolic conversion of Triphenyl phosphate (TPHP). This biotransformation is a critical aspect
of its presence in living organisms.
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Metabolic conversion of TPHP to its hydroxylated metabolite.

Experimental Protocols
Quantification in Biological Samples by LC-MS/IMS

The following protocol is a representative method for the quantification of organophosphate
flame retardant metabolites, including 4-Hydroxyphenyl diphenyl phosphate, in human urine
using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This method is adapted

from established procedures for similar analytes.[4]

1. Sample Preparation

o Enzymatic Hydrolysis: To 0.4 mL of urine, add an internal standard spiking solution and a

buffer for enzymatic hydrolysis of conjugated metabolites.
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Solid Phase Extraction (SPE): The hydrolyzed sample is loaded onto an SPE cartridge to
extract the analytes of interest and remove interfering substances.

Elution and Reconstitution: The analytes are eluted from the SPE cartridge, and the eluate is
evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.

. LC-MS/MS Analysis

Chromatographic Separation: A reversed-phase HPLC column is used to separate the target
analytes. A typical mobile phase consists of a gradient of ammonium acetate in water and an
organic solvent like acetonitrile.

Mass Spectrometric Detection: Detection is performed using a tandem mass spectrometer
with an electrospray ionization (ESI) source, operating in either positive or negative ion
mode. Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific
precursor-to-product ion transitions for each analyte and internal standard.
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Analytical Workflow for Quantification
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Workflow for the analysis of 4-Hydroxyphenyl diphenyl phosphate.
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Biological Sighaling Pathways

Research suggests that 4-Hydroxyphenyl diphenyl phosphate and its parent compound,
TPHP, may interact with biological signaling pathways, particularly those involved in
metabolism. One such pathway is the Peroxisome Proliferator-Activated Receptor (PPAR)
signaling pathway, which plays a crucial role in lipid metabolism and adipogenesis.[5][6]

The activation of PPARs, which are ligand-activated transcription factors, leads to the
regulation of target genes involved in fatty acid storage and metabolism. While the precise
mechanism of interaction for 4-Hydroxyphenyl diphenyl phosphate is still under
investigation, it is hypothesized to act as a ligand for PPARSs, influencing these metabolic
processes.
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Potential Interaction with PPAR Signaling
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Hypothesized interaction with the PPAR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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